Cas no 1609403-28-2 (1-(2-Chloro-1-methylethyl)-1H-1,2,4-triazole hydrochloride)

• Product Name: 1-(2-Chloro-1-methylethyl)-1H-1,2,4-triazole hydrochloride
• CAS No: 1609403-28-2
• MF: C₅H₉Cl₂N₃
• MW: 182.051058530807
• MDL: MFCD26959678
• CID: 4608508
• Update Time: 2023-08-09

1-(2-Chloro-1-methylethyl)-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-1-METHYLETHYL)-1H-1,2,4-TRIAZOLE HYDROCHLORIDE
• AT12261
• 1-(1-chloropropan-2-yl)-1,2,4-triazole;hydrochloride
• 1-(1-CHLOROPROPAN-2-YL)-1H-1,2,4-TRIAZOLE HYDROCHLORIDE
• 1-(2-Chloro-1-methylethyl)-1H-1,2,4-triazole hydrochloride

• MDL： MFCD26959678
• Inchi： 1S/C5H8ClN3.ClH/c1-5(2-6)9-4-7-3-8-9;/h3-5H,2H2,1H3;1H
• InChI Key： YKMAANCTMXUSJA-UHFFFAOYSA-N
• SMILES： ClCC(C)N1C=NC=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.3
• Topological Polar Surface Area: 30.7